Cas no 1934841-81-2 (2-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde)

• Product Name: 2-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde
• CAS No: 1934841-81-2
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 6218586
• PubChem ID: 131047652
• Update Time: 2025-06-13

2-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde
• 1934841-81-2
• EN300-1623352

• Inchi： 1S/C11H18O2/c1-9-3-2-5-11(9,8-12)10-4-6-13-7-10/h8-10H,2-7H2,1H3
• InChI Key： HOYPWSLPZGNPML-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1(C=O)CCCC1C

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde

Research Briefing on 2-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde (CAS: 1934841-81-2)

In recent years, the compound 2-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde (CAS: 1934841-81-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentane and oxolane (tetrahydrofuran) moieties, has shown promising potential in various applications, including drug discovery and medicinal chemistry. The purpose of this research briefing is to provide an overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde has been a focal point of recent research. A study published in the Journal of Organic Chemistry (2023) detailed an efficient asymmetric synthesis route for this compound, utilizing a chiral auxiliary-mediated cyclization strategy. The researchers reported a high yield (78%) and excellent enantioselectivity (>99% ee), which is crucial for its potential use in enantioselective drug development. The CAS number 1934841-81-2 was specifically referenced in this study, underscoring its importance as a unique identifier for this compound.

From a biological perspective, preliminary in vitro studies have demonstrated that 2-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its interaction with cyclooxygenase-2 (COX-2), suggesting potential as a lead compound for anti-inflammatory drug development. However, further optimization of its pharmacokinetic properties, such as metabolic stability and bioavailability, is required to advance its therapeutic potential.

In the context of drug discovery, this compound has been explored as a versatile building block for the synthesis of more complex molecules. Its aldehyde functionality allows for diverse chemical modifications, making it a valuable intermediate in medicinal chemistry. A 2023 study in ACS Medicinal Chemistry Letters utilized 2-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde as a starting material for the development of novel G protein-coupled receptor (GPCR) modulators, demonstrating its utility in targeting membrane-bound receptors.

Despite these promising findings, challenges remain in the practical application of this compound. Issues such as scale-up synthesis, cost-effectiveness, and comprehensive toxicity profiling need to be addressed. Future research directions may include structure-activity relationship (SAR) studies to optimize its biological activity and the exploration of its potential in other therapeutic areas, such as neurodegenerative diseases or oncology.

In conclusion, 2-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde (CAS: 1934841-81-2) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling subject for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic value and translate these findings into clinical applications.